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Compound of Interest

3-Hydroxyphenylboronic acid
Compound Name:
pinacol ester

cat. No.: B1333623

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 3-Hydroxyphenylboronic acid pinacol ester. The information is intended
to support researchers and professionals in the fields of chemical synthesis and drug
development.

Core Chemical Properties

3-Hydroxyphenylboronic acid pinacol ester, also known as 3-(4,4,5,5-Tetramethyl-1,3,2-
dioxaborolan-2-yl)phenol, is a versatile building block in organic synthesis, most notably in
palladium-catalyzed cross-coupling reactions. Its physical and chemical properties are
summarized below.

Physical and Chemical Data

A compilation of the key physical and chemical data for 3-Hydroxyphenylboronic acid
pinacol ester is presented in Table 1.
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Property Value Source(s)
Molecular Formula C12H17BOs [1]
Molecular Weight 220.07 g/mol [1]
Appearance White to off-white solid [2]

Melting Point 94-98 °C [1]

Boiling Point 343.56 °C (Predicted)

Soluble in DMSO (= 100
mg/mL).[3] Generally soluble

Solubility in other organic solvents like [3114]
chloroform, acetone, and

ethers.[4] Insoluble in water.

The pKa of the phenolic
hydroxyl group is estimated to
pKa be around 9.15, similar to that 516171
of resorcinol (3-
hydroxyphenol).[5][6][7]

CAS Number 214360-76-6 [1]

Spectroscopic Data

While a dedicated full spectral analysis for 3-Hydroxyphenylboronic acid pinacol ester is not
readily available in all public databases, typical spectroscopic characteristics can be inferred
from its structure and data for analogous compounds.

IH NMR (Proton Nuclear Magnetic Resonance):

o Aromatic Protons: Signals in the aromatic region (typically & 7.0-7.8 ppm) corresponding to
the protons on the phenyl ring. The substitution pattern will influence the multiplicity and
coupling constants.

e Phenolic Proton: A broad singlet corresponding to the hydroxyl proton (OH), the chemical
shift of which is concentration and solvent dependent.
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e Pinacol Protons: A characteristic sharp singlet around & 1.3 ppm, integrating to 12 protons,
corresponding to the four equivalent methyl groups of the pinacol ester.

13C NMR (Carbon-13 Nuclear Magnetic Resonance):

o Aromatic Carbons: Signals in the aromatic region (typically & 115-160 ppm). The carbon
attached to the boron atom will have a characteristic chemical shift.

e Pinacol Carbons: Signals corresponding to the quaternary carbons and the methyl carbons
of the pinacol group (typically around & 84 ppm and d 25 ppm, respectively).

FT-IR (Fourier-Transform Infrared Spectroscopy):

O-H Stretch: A broad band in the region of 3200-3600 cm~1 corresponding to the phenolic
hydroxyl group.[8][9]

o C-H Stretch (Aromatic): Peaks typically appearing just above 3000 cm~1.[8][9]

o C-H Stretch (Aliphatic): Peaks typically appearing just below 3000 cm~1 for the methyl
groups of the pinacol ester.[3][9]

e C=C Stretch (Aromatic): Absorptions in the 1450-1600 cm~1 region.[8][9]
e B-O Stretch: Strong absorptions typically in the 1300-1380 cm~* region.
e C-O Stretch: A strong band in the 1200-1300 cm~? region.[8][9]

Mass Spectrometry (MS): The mass spectrum would be expected to show a molecular ion
peak (M*) corresponding to the molecular weight of the compound. Common fragmentation
patterns would involve the loss of the pinacol group or fragments from the aromatic ring.[2][10]
[11]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of 3-
Hydroxyphenylboronic acid pinacol ester and its application in Suzuki-Miyaura cross-
coupling reactions.
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Synthesis via Miyaura Borylation

A common and efficient method for the synthesis of arylboronic acid pinacol esters is the

Miyaura borylation reaction. This involves the palladium-catalyzed cross-coupling of an aryl

halide with a diboron reagent.

Reaction Scheme:

Figure 1: Synthesis of 3-Hydroxyphenylboronic acid pinacol ester.

Materials:

3-Bromophenol

Bis(pinacolato)diboron (Bzpinz)
[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(il) (PdClz(dppf))
Potassium acetate (KOAC)

Anhydrous 1,4-dioxane

Argon or Nitrogen gas

Standard glassware for inert atmosphere reactions

Procedure:

To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3-
bromophenol (1.0 eq), bis(pinacolato)diboron (1.1 eq), potassium acetate (3.0 eq), and
PdClz(dppf) (0.03 eq).

Add anhydrous 1,4-dioxane to the flask.

Heat the reaction mixture to 80 °C and stir for 12-24 hours, monitoring the reaction progress
by TLC or GC-MS.

After completion, cool the reaction mixture to room temperature.
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» Dilute the mixture with ethyl acetate and filter through a pad of celite to remove inorganic
salts.

¢ \Wash the filtrate with water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by column chromatography on silica gel using a mixture of hexane
and ethyl acetate as the eluent to afford the desired 3-Hydroxyphenylboronic acid pinacol
ester.

Application in Suzuki-Miyaura Cross-Coupling

3-Hydroxyphenylboronic acid pinacol ester is a key reagent in Suzuki-Miyaura cross-
coupling reactions for the formation of C-C bonds, particularly in the synthesis of biaryl
compounds.

Reaction Scheme:
Figure 2: Suzuki-Miyaura coupling using 3-Hydroxyphenylboronic acid pinacol ester.

Materials:

3-Hydroxyphenylboronic acid pinacol ester

o Aryl halide (e.qg., aryl bromide or iodide)

o Tetrakis(triphenylphosphine)palladium(0) (Pd(PPhs)a)
e Potassium carbonate (K2COs)

o Toluene

» Ethanol

o Water

e Argon or Nitrogen gas
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Standard reflux apparatus

Procedure:

In a round-bottom flask, dissolve the aryl halide (1.0 eq) and 3-Hydroxyphenylboronic acid
pinacol ester (1.2 eq) in a mixture of toluene and ethanol.

Add an aqueous solution of potassium carbonate (2.0 M, 2.0 eq).
Degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

Add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (0.05 eq), to the
reaction mixture.

Heat the mixture to reflux (typically 80-100 °C) and stir under an inert atmosphere until the
starting materials are consumed (as monitored by TLC or GC-MS).

Cool the reaction to room temperature and dilute with ethyl acetate.
Separate the organic layer and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

Purify the residue by column chromatography on silica gel to yield the biaryl product.[12][13]
[14]

Reaction Mechanisms

The utility of 3-Hydroxyphenylboronic acid pinacol ester is primarily demonstrated through

the catalytic cycles of the Miyaura borylation and Suzuki-Miyaura coupling.

Miyaura Borylation Catalytic Cycle

The generally accepted mechanism for the Miyaura borylation is depicted below.
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Figure 3: Catalytic cycle of the Miyaura Borylation.

Suzuki-Miyaura Coupling Catalytic Cycle

The catalytic cycle for the Suzuki-Miyaura coupling is a cornerstone of modern organic

synthesis.
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Figure 4: Catalytic cycle of the Suzuki-Miyaura Coupling.

Safety and Handling

3-Hydroxyphenylboronic acid pinacol ester should be handled with appropriate safety
precautions in a laboratory setting.
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e Hazard Statements: Causes skin irritation, causes serious eye irritation, and may cause
respiratory irritation.

e Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin
thoroughly after handling. Use only outdoors or in a well-ventilated area. Wear protective
gloves/ eye protection/ face protection.

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[2]

For complete safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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